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An In-Depth Technical Guide to 4-Methoxy-3-(2-propynyloxy)benzenecarbaldehyde

For Researchers, Scientists, and Drug Development Professionals

Introduction: A Versatile Scaffold for Chemical
Innovation
4-Methoxy-3-(2-propynyloxy)benzenecarbaldehyde, also known as O-propargyl vanillin, is a

synthetic derivative of vanillin, a well-known flavoring agent and a key intermediate in various

chemical industries.[1][2][3] The introduction of a propargyl group to the vanillin core imparts

unique chemical reactivity, making it a valuable building block in organic synthesis and

medicinal chemistry.[4][5] This guide provides a comprehensive overview of its chemical

properties, a detailed synthesis protocol, and an exploration of its current and potential

applications in research and drug development.

Physicochemical Properties
A clear understanding of the physicochemical properties of 4-Methoxy-3-(2-
propynyloxy)benzenecarbaldehyde is fundamental for its application in experimental

settings.
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Property Value Source

Molecular Formula C₁₁H₁₀O₃ [6][7]

Molecular Weight 190.2 g/mol [6]

CAS Number 145654-01-9 [6]

Appearance Yellow solid [1]

Melting Point 458 K (185 °C) [1]

Synthesis of 4-Methoxy-3-(2-
propynyloxy)benzenecarbaldehyde
The synthesis of 4-Methoxy-3-(2-propynyloxy)benzenecarbaldehyde is typically achieved

through the O-alkylation of 4-hydroxy-3-methoxybenzaldehyde (vanillin) with propargyl

bromide.[1][8] This Williamson ether synthesis is a robust and efficient method for introducing

the propargyl functional group.

Experimental Protocol
The following protocol is adapted from established literature procedures.[1][8]

Materials:

4-Hydroxy-3-methoxybenzaldehyde (vanillin)

Propargyl bromide (80% solution in toluene)

Anhydrous potassium carbonate (K₂CO₃)

Dry N,N-Dimethylformamide (DMF)

Chloroform (CHCl₃)

Water

Brine solution
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Anhydrous sodium sulfate (Na₂SO₄)

Silica gel for column chromatography

Hexane

Ethyl acetate

Procedure:

To a solution of 4-hydroxy-3-methoxybenzaldehyde (2.48 mmol) in 15 ml of dry DMF, add

anhydrous potassium carbonate (3.0 mmol).

Stir the mixture at room temperature.

Add propargyl bromide (2.48 mmol) to the reaction mixture.

Continue stirring at room temperature for 24 hours.

Monitor the reaction progress using thin-layer chromatography (TLC).

Upon completion, pour the reaction mixture into 100 ml of water.

Extract the aqueous layer with chloroform (3 x 50 ml).

Combine the organic phases and wash with water and then with a brine solution.

Dry the organic layer over anhydrous sodium sulfate.

Evaporate the solvent under reduced pressure to obtain the crude product.

Purify the crude product by column chromatography on silica gel using a hexane/ethyl

acetate (4:1 v/v) eluent system to yield 4-Methoxy-3-(2-
propynyloxy)benzenecarbaldehyde as a yellow solid.[1]

Synthesis Workflow Diagram
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Caption: Synthesis of 4-Methoxy-3-(2-propynyloxy)benzenecarbaldehyde.

Applications in Research and Drug Development
The unique chemical architecture of 4-Methoxy-3-(2-propynyloxy)benzenecarbaldehyde,

featuring an aldehyde, a methoxy group, and a terminal alkyne, makes it a highly versatile

molecule for further chemical modifications and applications.[4][5]

Building Block in Organic Synthesis: The aldehyde group can undergo various

transformations such as oxidation to a carboxylic acid, reduction to an alcohol, or

participation in condensation reactions.[5] The terminal alkyne is particularly valuable for

"click chemistry" reactions, such as the copper(I)-catalyzed azide-alkyne cycloaddition

(CuAAC), to form 1,2,3-triazole rings.[1] This allows for the straightforward linkage of the

vanillin scaffold to other molecules, facilitating the synthesis of complex molecular

architectures.[5]

Medicinal Chemistry and Drug Discovery: The propargyl group serves as a handle for

creating diverse libraries of compounds for biological screening.[5] Vanillin derivatives have

been investigated for a range of biological activities, and the introduction of the propargyl

group opens avenues for developing novel therapeutic agents.[1] For instance, the triazole-

containing compounds synthesized from this molecule have been explored as potential

chemotherapeutic agents.[1] The combination of the benzaldehyde core with the reactive
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alkyne allows for the design of hybrid molecules that can interact with multiple biological

targets.[5]

Functional Group Reactivity and Applications
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Caption: Reactivity of functional groups and their applications.

Conclusion
4-Methoxy-3-(2-propynyloxy)benzenecarbaldehyde is a synthetically accessible and highly

versatile compound with significant potential in organic synthesis and medicinal chemistry. Its

straightforward preparation from vanillin, combined with the diverse reactivity of its functional

groups, establishes it as a valuable scaffold for the development of novel molecules with a wide

range of applications, from new drug candidates to advanced materials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b141157?utm_src=pdf-custom-synthesis
https://journals.iucr.org/paper?su4097
https://www.researchgate.net/publication/398083539_Vanillin_Chemical_Synthesis_Biosynthesis_Metabolism_Behaviour_in_Food_Processing_and_Antibacterial_Properties
https://img.perfumerflavorist.com/files/base/allured/all/document/2016/05/pf.PF_29_01_032_10.pdf
https://www.smolecule.com/products/s13992006
https://www.benchchem.com/product/b1271209
https://www.scbt.com/p/4-methoxy-3-2-propynyloxy-benzenecarbaldehyde-145654-01-9
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methoxy-3-_2-propynyloxy_benzenecarbaldehyde
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methoxy-3-_2-propynyloxy_benzenecarbaldehyde
https://www.researchgate.net/publication/311552755_3-Meth-oxy-4-prop-2-yn-1-yl-oxybenzaldehyde
https://www.benchchem.com/product/b141157#4-methoxy-3-2-propynyloxy-benzenecarbaldehyde-molecular-weight-and-formula
https://www.benchchem.com/product/b141157#4-methoxy-3-2-propynyloxy-benzenecarbaldehyde-molecular-weight-and-formula
https://www.benchchem.com/product/b141157#4-methoxy-3-2-propynyloxy-benzenecarbaldehyde-molecular-weight-and-formula
https://www.benchchem.com/product/b141157#4-methoxy-3-2-propynyloxy-benzenecarbaldehyde-molecular-weight-and-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b141157?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b141157?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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